6-oxo-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: 6-oxo-N-[1-(oxolan-3-yl)pyrazol-4-yl]-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C13H14N4O3/c18-12-2-1-9(5-14-12)13(19)16-10-6-15-17(7-10)11-3-4-20-8-11/h1-2,5-7,11H,3-4,8H2,(H,14,18)(H,16,19)
• InChI Key: KBFHLWCTTBQZKX-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1N2C=C(C=N2)NC(=O)C3=CNC(=O)C=C3
• Molecular Formula: C13H14N4O3
• Molecular Weight: 274.28 g/mol
• CAS No.: 1797317-88-4

Description

6-oxo-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C13H14N4O3 and its molecular weight is 274.28. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Research has shown that compounds containing structures similar to "6-oxo-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-1,6-dihydropyridine-3-carboxamide" are synthesized for their potential use in creating heterocyclic derivatives with significant yields. These synthetic processes often involve catalytic reactions under specific conditions to produce a range of derivatives, such as tetrahydrofuran, dioxolane, oxazoline, dihydropyridinone, and tetrahydropyridinedione derivatives. Such compounds are synthesized through oxidative carbonylation conditions, highlighting the versatility of these methods in heterocyclic chemistry (Bacchi et al., 2005).

Potential Biological Activities

Another aspect of research focuses on the synthesis of chemical derivatives with the aim of exploring their biological activities. Compounds structurally related to "this compound" have been studied for their antiallergic, antibacterial, and antifungal properties. For instance, derivatives such as 5-oxo-5H-[1]benzopyrano[2,3-b]pyridines have shown significant antiallergic activity in preclinical models, suggesting the potential for these compounds in therapeutic applications (Nohara et al., 1985).

Synthesis and Application in Medicinal Chemistry

Further research explores the synthesis of novel heterocyclic compounds containing the pyrazolopyrimidines framework for their anticancer and anti-inflammatory activities. These studies include the development of new synthetic methodologies and the evaluation of these compounds' biological activities, demonstrating the compound's relevance in the design and synthesis of new therapeutic agents (Rahmouni et al., 2016).

Antibacterial and Antifungal Agents

Additionally, novel derivatives synthesized from structures akin to "this compound" have been evaluated for their antimicrobial properties. The synthesis of these compounds and their in vitro evaluation against various bacterial and fungal strains highlight the potential of these derivatives as new antimicrobial agents (El-Sehrawi et al., 2015).